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Compound of Interest

Compound Name: (R)-2-Amino-7-hydroxytetralin

Cat. No.: B1591135 Get Quote

Technical Support Center: (R)-2-Amino-7-
hydroxytetralin
Welcome to the technical support center for (R)-2-Amino-7-hydroxytetralin. This guide is

designed for researchers, scientists, and drug development professionals to provide in-depth,

field-proven insights into the synthesis, purification, characterization, and experimental

application of this potent dopamine D2 and D3 receptor agonist. Here, you will find not just

protocols, but the underlying scientific principles to empower your research and troubleshoot

challenges effectively.

Frequently Asked Questions (FAQs)
Q1: What are the primary applications of (R)-2-Amino-7-hydroxytetralin in research?

(R)-2-Amino-7-hydroxytetralin is a valuable tool in neuroscience research, primarily used to

study the function of dopamine D2-like receptors (D2, D3, and D4). Its high affinity and agonist

activity make it suitable for:

Investigating the physiological roles of D2 and D3 receptors in various neurological

processes.

Serving as a reference compound in the development of new dopaminergic agents for

conditions like Parkinson's disease and schizophrenia.[1][2]
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Use in in-vitro pharmacological assays, such as radioligand binding and functional assays, to

characterize the properties of dopamine receptors.[3][4][5]

Q2: What are the recommended storage conditions for (R)-2-Amino-7-hydroxytetralin and its

solutions?

For long-term storage, solid (R)-2-Amino-7-hydroxytetralin should be kept at -20°C in a

tightly sealed container. Stock solutions, typically prepared in DMSO, should also be stored at

-20°C in small aliquots to avoid repeated freeze-thaw cycles. Due to the presence of the amine

and phenol groups, the compound is susceptible to oxidation, which can be accelerated by

exposure to air and light. It is advisable to purge solutions with an inert gas like argon or

nitrogen before sealing.

Q3: In which solvents is (R)-2-Amino-7-hydroxytetralin soluble?

(R)-2-Amino-7-hydroxytetralin is soluble in dimethyl sulfoxide (DMSO). Its solubility in

aqueous solutions is pH-dependent due to the basic nature of the primary amine. In acidic

conditions, it will form a more soluble salt. For biological assays, it is common to prepare a

concentrated stock solution in DMSO and then dilute it into the aqueous assay buffer.

Q4: What safety precautions should be taken when handling this compound?

(R)-2-Amino-7-hydroxytetralin is classified as harmful if swallowed and causes skin and eye

irritation.[6] It may also cause respiratory irritation.[6] Therefore, it is essential to handle this

compound in a well-ventilated fume hood while wearing appropriate personal protective

equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves. Avoid

inhalation of dust or fumes and any direct contact with skin and eyes.

Synthesis and Purification: A Troubleshooting
Guide
The synthesis of enantiomerically pure (R)-2-Amino-7-hydroxytetralin is a multi-step process

that requires careful execution. Below is a guide to the key stages, including potential pitfalls

and their solutions.

Workflow for Synthesis and Chiral Resolution
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Racemate Synthesis

Chiral Resolution

Final Product Generation

7-Methoxy-2-tetralone

Reductive Amination
(e.g., NaBH3CN, NH4OAc)

Step 1

Racemic 2-Amino-7-methoxytetralin

Diastereomeric Salt Formation
(e.g., (+)-Dibenzoyl-D-tartaric acid)

Step 2

Fractional Crystallization

Isolation of Less Soluble Salt
((R)-Amine-(+)-DBTA)

Liberation of Free Amine
(Base treatment, e.g., NaOH)

Step 3

Demethylation
(e.g., BBr3)

Step 4

(R)-2-Amino-7-hydroxytetralin

 

Prepare Cell Membranes
(Expressing D2 Receptors)

Incubate:
Membranes + Radioligand

+ Test Compound (Varying Conc.)

Step 1

Separate Bound and Free Ligand
(Rapid Filtration)

Step 2

Quantify Bound Radioactivity
(Scintillation Counting)

Step 3

Data Analysis
(Determine IC50 and Ki)

Step 4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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